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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852

For Researchers, Scientists, and Drug Development Professionals
Introduction

Hexyl laurate, the ester of hexyl alcohol and lauric acid, is a biodegradable and non-toxic
compound with a high boiling point and low volatility.[1][2] These properties, characteristic of
many long-chain fatty acid esters, position it as a potential "green solvent" alternative to
conventional volatile organic compounds (VOCs). While its application as a solvent in cosmetic
and personal care formulations is well-established, its use as a primary reaction medium in
broader chemical synthesis is an emerging area with limited, though promising, documentation.
[3][4] Fatty acid esters, in general, are recognized for their excellent solvating power for non-
polar compounds, making them suitable for specific reaction types. This document provides an
overview of the properties of hexyl laurate relevant to its use as a solvent and details protocols
for its application in both established and exploratory chemical reactions.

Physicochemical Properties of Hexyl Laurate

A comprehensive understanding of the physical and chemical properties of hexyl laurate is
crucial for its effective application as a solvent. The following table summarizes key data.
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Property Value Reference(s)
Chemical Formula C1sH3602 [5]
Molecular Weight 284.48 g/mol [5]
CAS Number 34316-64-8 [5]
Appearance Clear, c.olo.rless to slightly 5]
yellow liquid
Boiling Point 332-334 °C [5]
Melting Point -3.4°C [5]
Density 0.86 g/cm?3 [5]

- Insoluble in water; soluble in
Solubility ) ] [5]
oils and organic solvents

Viscosity Low [5]

Application Note 1: Biocatalysis in Hexyl Laurate -
Enzymatic Esterification

Hexyl laurate and other fatty acid esters are excellent solvents for biocatalytic reactions,
particularly those involving lipases. Lipases often exhibit enhanced stability and activity in non-
agueous, hydrophobic media. The enzymatic synthesis of esters is a prime example where the
product itself can act as the reaction medium, or a similar fatty acid ester can be used as a
solvent.

Logical Workflow for Lipase-Catalyzed Esterification
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Reaction Setup

Combine aryl halide, boronic acid,
and base in Hexyl Laurate.
Degas the mixture.

Initiate catalysis

Cat%ysis

Add Palladium catalyst.
Heat to desired temperature (e.g., 80-120°C).
Monitor reaction by TLC or GC.

Reaction completion

Productv[solation

Cool reaction mixture.
Perform aqueous work-up to remove base.
Separate organic layer.

Crude product

Gurify product by column chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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